Cas no 632299-38-8 (Butanoic acid, 2-ethoxy-4-formylphenyl ester)

Butanoic acid, 2-ethoxy-4-formylphenyl ester structure
632299-38-8 structure
Product Name:Butanoic acid, 2-ethoxy-4-formylphenyl ester
CAS No:632299-38-8
MF:C13H16O4
MW:236.263744354248
CID:426983
PubChem ID:713393
Update Time:2025-04-19

Butanoic acid, 2-ethoxy-4-formylphenyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 2-ethoxy-4-formylphenyl ester
    • (2-ethoxy-4-formylphenyl) butanoate
    • 632299-38-8
    • 4-formyl-2-ethoxyphenyl butanoate
    • SR-01000294929
    • 2-ethoxy-4-formylphenyl butanoate
    • SR-01000294929-1
    • 2-Ethoxy-4-formylphenyl butyrate
    • AKOS005617331
    • DTXSID00351908
    • Inchi: 1S/C13H16O4/c1-3-5-13(15)17-11-7-6-10(9-14)8-12(11)16-4-2/h6-9H,3-5H2,1-2H3
    • InChI Key: DKLNBKQWFAIPCG-UHFFFAOYSA-N
    • SMILES: O(C(CCC)=O)C1C=CC(C=O)=CC=1OCC

Computed Properties

  • Exact Mass: 236.10488
  • Monoisotopic Mass: 236.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
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